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Compound of Interest

Compound Name: 8-(1,1-Dimethylallyl)genistein

Cat. No.: B1253078 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 8-(1,1-
Dimethylallyl)genistein. The following disposal procedures are based on the available safety

data for the parent compound, genistein. Given the structural similarities, the handling and

disposal protocols are expected to be comparable. However, it is imperative to consult with

your institution's environmental health and safety (EHS) department for final guidance.

This guide provides essential safety and logistical information for the proper disposal of 8-(1,1-
Dimethylallyl)genistein, ensuring the safety of laboratory personnel and minimizing

environmental impact. The procedural steps outlined below are designed for researchers,

scientists, and drug development professionals.

Key Safety and Handling Information
8-(1,1-Dimethylallyl)genistein, similar to its parent compound genistein, should be handled

with care. It is classified as harmful if swallowed and can cause skin and serious eye irritation.

[1] Furthermore, it is considered very toxic to aquatic life with long-lasting effects, making it

crucial to prevent its release into the environment.[1]

Personal Protective Equipment (PPE)
When handling 8-(1,1-Dimethylallyl)genistein for disposal, the following personal protective

equipment should be worn:
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PPE Category Specific Recommendations

Hand Protection
Wear chemical-impermeable gloves that have

been inspected prior to use.

Eye/Face Protection Use tightly fitting safety goggles.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection
In case of insufficient ventilation or dust

formation, wear a suitable respirator.

Quantitative Data and Physical Properties
The following table summarizes key quantitative and physical data for genistein, which are

relevant for its safe handling and disposal.

Property Value

Molecular Formula C₁₅H₁₀O₅ (for Genistein)

Molecular Weight 270.24 g/mol (for Genistein)

Appearance Crystalline solid

Solubility
Practically insoluble in water. Soluble in organic

solvents such as DMSO.[2][3]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H410 (Very toxic to aquatic life with

long lasting effects)[1]

Precautionary Statements

P273 (Avoid release to the environment), P280

(Wear protective gloves/protective clothing/eye

protection/face protection), P501 (Dispose of

contents/container to an approved waste

disposal plant)[4]
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Step-by-Step Disposal Protocol
Adherence to the following step-by-step protocol is essential for the safe disposal of 8-(1,1-
Dimethylallyl)genistein.

Initial Assessment and Preparation:

Consult your institution's EHS guidelines for specific requirements regarding chemical

waste disposal.

Ensure all necessary PPE is available and in good condition.

Designate a specific, well-ventilated area for the disposal procedure.

Containment of Spills:

In the event of a spill, prevent further leakage if it is safe to do so.[1]

Do not allow the chemical to enter drains or waterways.[1][5]

For solid spills, carefully sweep up or vacuum the material, avoiding dust formation.[6][7]

Place the collected material into a suitable, labeled, and closed container for disposal.[1]

[6]

Waste Collection and Storage:

Collect all waste material, including contaminated labware and PPE, in a designated and

properly labeled hazardous waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Final Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[4]

Follow all federal, state, and local regulations for hazardous waste disposal.[4]
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Do not dispose of the material in the regular trash or pour it down the drain.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 8-(1,1-
Dimethylallyl)genistein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1253078?utm_src=pdf-body
https://www.benchchem.com/product/b1253078?utm_src=pdf-body
https://www.benchchem.com/product/b1253078?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/genistein-pid_Seven31859.html
https://pubchem.ncbi.nlm.nih.gov/compound/Genistein
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/159/073/g6649pis.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5enk4bDRubWZ0NWl0bnA0Y2pybnV6OTY3MDY4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzgxXzQ0Ni03Mi0wX0dlbmlzdGVpbi5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUMzODFfNDQ2LTcyLTBfR2VuaXN0ZWluLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--f612593cf928d65042a8a6e9d1afd593abc14637/MetaSci_MSIC381_446-72-0_Genistein.pdf
https://www.carlroth.com/medias/SDB-0716-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYyNDV8YXBwbGljYXRpb24vcGRmfGFERTRMMmcxTnk4NU1qSTBOalE1TlRjeU16Z3lMMU5FUWw4d056RTJYMFJGWDBWT0xuQmtaZ3xkOWE5YTRkYTFhNWY4MmJlMTNjMmZjNDNkOTk0MTFmODg4NDJjOTk2ZDliZjE2MWQ0YWQxYTM0NjMyMDdjZjc5
https://www.fishersci.com/store/msds?partNumber=AC328270250&productDescription=GENISTEIN+SYNTHETIC+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/genistein.pdf
https://www.benchchem.com/product/b1253078#8-1-1-dimethylallyl-genistein-proper-disposal-procedures
https://www.benchchem.com/product/b1253078#8-1-1-dimethylallyl-genistein-proper-disposal-procedures
https://www.benchchem.com/product/b1253078#8-1-1-dimethylallyl-genistein-proper-disposal-procedures
https://www.benchchem.com/product/b1253078#8-1-1-dimethylallyl-genistein-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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